Cas no 117615-33-5 (2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)-)

2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)- structure

117615-33-5 structure

Product Name:2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)-

CAS No:117615-33-5

MF:C₂₉H₃₉NO₄

MW:465.624268770218

CID:149737

PubChem ID:2839702

Update Time:2025-04-19

2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)- Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)-
- (2R)-2-[(2R,5S,6R)-5-Methyl-6-{(3E,5E)-6-[(3aR,4S,5R,7aS)-4-(1H-p yrrol-2-ylcarbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]-3,5-he xadien-3-yl}tetrahydro-2H-pyran-2-yl]propanoic acid
- DEETHYLINDANOMYCIN
- 16-Deethylindanomycin
- 2H-Pyran-2-acetic acid, tetrahydro-alpha,5-dimethyl-6-(1-ethyl-4-(2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl)-1,3-butadienyl)-, (3aR-(3a-alpha,4-alpha,5-alpha(1E(2R*(R*),5S*,6R*),3E),7a-beta))-
- A83094A
- A-83094A
- Antibiotic A-83094A
- 16-DethylindanoMycvin, OMoMycin, A 83094A
- (αR,2R,5S,6R)-6-[(1E,3E)-1-Ethyl-4-[(3aR)-2,3,3aα,4,5,7aβ-hexahydro-4α-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5α-yl]-1,3-butadienyl]tetrahydro-α,5-dimethyl-2H-pyran-2-acetic acid
- 2-[5-methyl-6-[6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl]propanoic acid
- Oprea1_733277
- CBMicro_016841
- CHEBI:201742
- 117615-33-5
- EU-0004869
- 2-{5-methyl-6-[(3Z,5E)-6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl}propanoic acid
- Inchi： 1S/C29H39NO4/c1-4-20(28-18(2)13-16-25(34-28)19(3)29(32)33)8-5-10-22-15-14-21-9-6-11-23(21)26(22)27(31)24-12-7-17-30-24/h5,7-8,10,12,14-15,17-19,21-23,25-26,28,30H,4,6,9,11,13,16H2,1-3H3,(H,32,33)
- InChI Key： HSZFOQSMGNAIJM-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)O)C)CCC(C)C1C(CC)=CC=CC1C=CC2CCCC2C1C(C1=CC=CN1)=O

Computed Properties

Exact Mass: 465.287909
Monoisotopic Mass: 465.287909
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 830
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 6.6
Topological Polar Surface Area: 79.4

Experimental Properties

Density: 1.149
Boiling Point: 641.4°Cat760mmHg
Flash Point: 341.7°C
PSA: 79.39000
LogP: 6.21290

2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)- Pricemore >>

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